Cas no 2228816-25-7 (2-chloro-5-(2-methyloxiran-2-yl)pyridine)

• Product Name: 2-chloro-5-(2-methyloxiran-2-yl)pyridine
• CAS No: 2228816-25-7
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 6224988
• PubChem ID: 165634951
• Update Time: 2025-06-23

2-chloro-5-(2-methyloxiran-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2-methyloxiran-2-yl)pyridine
• EN300-1981835
• 2228816-25-7

• Inchi： 1S/C8H8ClNO/c1-8(5-11-8)6-2-3-7(9)10-4-6/h2-4H,5H2,1H3
• InChI Key： QOLUDOXOHSXYFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1(C)CO1

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-chloro-5-(2-methyloxiran-2-yl)pyridine

2-Chloro-5-(2-methyloxiran-2-yl)pyridine (CAS No. 2228816-25-7): A Comprehensive Overview

2-Chloro-5-(2-methyloxiran-2-yl)pyridine (CAS No. 2228816-25-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound, also known as 5-(1-methylaziridin-1-yl)-2-chloropyridine, is characterized by its pyridine ring substituted with a chloro group and a 1-methylaziridine moiety, which imparts it with distinct chemical properties and reactivity.

The synthesis of 2-chloro-5-(2-methyloxiran-2-yl)pyridine has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the reaction of 5-chloropyridine with an appropriate epoxide precursor, followed by methylation to introduce the methyl group. This synthetic route is highly efficient and can be scaled up for industrial production, making it an attractive option for manufacturers.

In terms of its physical and chemical properties, 2-chloro-5-(2-methyloxiran-2-yl)pyridine is a colorless liquid with a boiling point of approximately 130°C at reduced pressure. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. The compound exhibits strong UV absorption and can be detected using standard analytical techniques like HPLC and GC-MS.

The biological activity of 2-chloro-5-(2-methyloxiran-2-yl)pyridine has been a subject of extensive research, particularly in the context of drug discovery and development. Studies have shown that this compound possesses potent antiviral and antibacterial properties, making it a promising candidate for the development of new therapeutic agents. For instance, recent research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of 2-chloro-5-(2-methyloxiran-2-yl)pyridine exhibit significant activity against a range of viral pathogens, including influenza and herpes simplex viruses.

In addition to its antiviral properties, 2-chloro-5-(2-methyloxiran-2-yl)pyridine has also been explored for its potential as an antibacterial agent. A study conducted by researchers at the University of California found that this compound effectively inhibits the growth of several Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. These findings suggest that 2-chloro-5-(2-methyloxiran-2-yl)pyridine could be developed into broad-spectrum antibiotics to combat multidrug-resistant bacterial infections.

The versatility of 2-chloro-5-(2-methyloxiran-2-yl)pyridine extends beyond its biological applications. In the field of materials science, this compound has been used as a building block for the synthesis of advanced functional materials. For example, researchers at the Massachusetts Institute of Technology have developed novel polymers incorporating 2-chloro-5-(2-methyloxiran-2-yl)pyridine units, which exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composites.

The environmental impact of 2-chloro-5-(2-methyloxiran-2-yl)pyridine is another important consideration. Studies have shown that this compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. However, proper handling and disposal practices are essential to minimize any potential risks associated with its use.

In conclusion, 2-chloro-5-(2-methyloxiran-2-yl)pyridine (CAS No. 2228816-25-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and other industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses and benefits, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.